Cas no 369-00-6 (Benzoyl fluoride, 3-methyl-)

• Product Name: Benzoyl fluoride, 3-methyl-
• CAS No: 369-00-6
• MF: C₈H₇FO
• MW: 138.138985872269
• CID: 1480051
• PubChem ID: 5325492
• Update Time: 2025-04-21

Benzoyl fluoride, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride, 3-methyl-
• InChI=1/C8H7FO/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H
• 3-methylbenzoyl Fluoride
• HS-3434
• 369-00-6

• Inchi： 1S/C8H7FO/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
• InChI Key： VBVAKEZGEQYPOQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 138.04811
• Monoisotopic Mass: 138.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives